Cas no 61383-54-8 (N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 61383-54-8
• MF: C₁₅H₁₀ClFN₂S
• MW: 304.769704341888
• MDL: MFCD00128395
• CID: 481400
• PubChem ID: 622930
• Update Time: 2025-11-02

N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-(2-chlorophenyl)-4-(4-fluorophenyl)-
• N-(2-chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• MFCD00128395
• Maybridge1_005313
• MS-6911
• NPDMAOGSLIQGRE-UHFFFAOYSA-N
• 61383-54-8
• CCG-247708
• AKOS005109467
• (2-chlorophenyl)(4-(4-fluorophenyl)(2,5-thiazolyl))amine
• DTXSID60347549
• N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

• MDL： MFCD00128395
• Inchi： 1S/C15H10ClFN2S/c16-12-3-1-2-4-13(12)18-15-19-14(9-20-15)10-5-7-11(17)8-6-10/h1-9H,(H,18,19)
• InChI Key： NPDMAOGSLIQGRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 304.0239
• Monoisotopic Mass: 304.0237254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Additional information on N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 61383-54-8): A Comprehensive Overview

N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 61383-54-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique thiazole core and substituted phenyl rings, is widely studied for its potential applications in drug discovery and advanced materials. In this article, we delve into its chemical properties, synthesis, applications, and market trends, while addressing some of the most frequently searched questions about this compound.

The molecular structure of N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine features a 1,3-thiazole ring, which is a five-membered heterocyclic compound containing both sulfur and nitrogen atoms. The presence of 2-chlorophenyl and 4-fluorophenyl substituents enhances its reactivity and potential for diverse applications. Researchers often explore this compound for its role in the development of novel pharmaceuticals, particularly in the context of kinase inhibitors and anti-inflammatory agents.

One of the most searched questions about N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is its synthesis pathway. The compound is typically synthesized via a multi-step process involving the condensation of 2-amino-4-(4-fluorophenyl)thiazole with 2-chlorophenyl isocyanate. This method ensures high yield and purity, making it a preferred route for industrial-scale production. Recent advancements in green chemistry have also led to the exploration of solvent-free and catalytic methods to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

The applications of N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine extend beyond pharmaceuticals. In material science, this compound is investigated for its potential use in organic semiconductors and photovoltaic devices. Its conjugated system and electron-withdrawing substituents make it a promising candidate for optoelectronic applications. Additionally, its thermal stability and solubility properties are often highlighted in research papers, addressing another common query among scientists and engineers.

Market trends indicate a rising demand for N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, particularly in regions with robust pharmaceutical and electronics industries. The compound's versatility and the increasing focus on personalized medicine have further driven its adoption. Suppliers and manufacturers are actively optimizing production processes to meet the growing needs of research institutions and industrial players.

Safety and handling of N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines.

In conclusion, N-(2-Chlorophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 61383-54-8) is a compound of significant scientific and industrial interest. Its unique chemical structure, coupled with its broad applicability, makes it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medicine and technology.